Cas no 2177365-76-1 (N'-(2,3-dimethylphenyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}ethanediamide)

• Product Name: N'-(2,3-dimethylphenyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}ethanediamide
• CAS No: 2177365-76-1
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 6184450
• PubChem ID: 131702326
• Update Time: 2025-07-27

N'-(2,3-dimethylphenyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dimethylphenyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}ethanediamide
• N'-(2,3-dimethylphenyl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}ethanediamide
• N'-(2,3-dimethylphenyl)-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]oxamide
• 2177365-76-1
• N1-(2,3-dimethylphenyl)-N2-((1-(2-hydroxyethoxy)cyclopentyl)methyl)oxalamide
• F6571-2572
• AKOS040704785

• Inchi： 1S/C18H26N2O4/c1-13-6-5-7-15(14(13)2)20-17(23)16(22)19-12-18(24-11-10-21)8-3-4-9-18/h5-7,21H,3-4,8-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： LGYPNOSRIOIVDT-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CNC(C(NC2C=CC=C(C)C=2C)=O)=O)CCCC1

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on N'-(2,3-dimethylphenyl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}ethanediamide

N'-(2,3-Dimethylphenyl)-N-{1-(2-Hydroxyethoxy)cyclopentylmethyl}Ethanamide: A Comprehensive Overview

N'-(2,3-Dimethylphenyl)-N-{1-(2-Hydroxyethoxy)cyclopentylmethyl}ethanediamide, commonly referred to by its CAS number 2177365-76-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a cyclopentane ring with a hydroxyethoxy group and a dimethylphenyl substituent. The molecule's versatility stems from its ability to form hydrogen bonds due to the hydroxyl group and its potential for various functional group interactions.

Recent studies have highlighted the importance of Ethanamide derivatives in drug design, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the dimethylphenyl group in this compound contributes to its lipophilicity, which is crucial for drug absorption and permeability across biological membranes. Additionally, the cyclopentane ring provides structural rigidity, enhancing the molecule's stability and bioavailability.

The synthesis of N'-(2,3-Dimethylphenyl)-N-{1-(2-Hydroxyethoxy)cyclopentylmethyl}ethanediamide involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the hydroxyethoxy and dimethylphenyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chemical reactions and formulations. The compound's stability under physiological conditions has also been a focus of recent research, with findings indicating moderate stability in aqueous solutions at neutral pH.

The biological activity of N'-(2,3-Dimethylphenyl)-N-{1-(2-Hydroxyethoxy)cyclopentylmethyl}ethanediamide has been explored in several contexts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role as a lead compound for drug development. Furthermore, preliminary toxicity studies indicate low acute toxicity, making it a promising candidate for further preclinical evaluation.

From an industrial perspective, this compound finds applications in the formulation of agrochemicals and specialty chemicals due to its unique properties. Its ability to act as a stabilizer or additive in various formulations has been leveraged by manufacturers to enhance product performance. Recent innovations in green chemistry have also led to the exploration of biodegradable derivatives of this compound, aligning with global sustainability goals.

In conclusion, N'-(2,3-Dimethylphenyl)-N-{1-(2-Hydroxyethoxy)cyclopentylmethyl}ethanediamide (CAS 2177365-76-1) represents a versatile and valuable molecule with significant potential across multiple industries. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in contemporary chemical research and development.